2-(1H-1,3-benzodiazol-1-yl)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]acetamide
• InChI: InChI=1S/C18H15N5O2/c24-17(10-23-12-22-14-3-1-2-4-16(14)23)21-9-15-18(20-7-6-19-15)13-5-8-25-11-13/h1-8,11-12H,9-10H2,(H,21,24)
• InChI Key: PSFNVPUPIVKCJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CC(=O)NCC3=NC=CN=C3C4=COC=C4
• Molecular Formula: C18H15N5O2
• Molecular Weight: 333.3 g/mol

Description

2-(1H-1,3-benzodiazol-1-yl)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide is an organic compound with a unique structure and a wide range of applications. It is a highly versatile compound that has been used in a variety of scientific research applications, including drug synthesis, biochemistry, and medicine. This compound has been used in the synthesis of drugs, in biochemical studies, and as a model compound for drug design. It has also been used in the study of the mechanism of action of drugs and the biochemical and physiological effects of drugs.

Scientific Research Applications

2-(1H-1,3-benzodiazol-1-yl)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide has been used in a variety of scientific research applications. It has been used in drug synthesis as a model compound for drug design. It has also been used in biochemical studies, such as the study of enzyme kinetics, and in the study of the mechanism of action of drugs. Furthermore, it has been used in the study of the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of 2-(1H-1,3-benzodiazol-1-yl)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide is not yet fully understood. However, it is believed to interact with certain enzymes and receptors in the body, which in turn can lead to the desired biochemical and physiological effects. For example, it has been shown to interact with the serotonin receptor 5-HT2A, which can lead to the release of serotonin and other neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(1H-1,3-benzodiazol-1-yl)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide have been studied in a variety of research studies. It has been shown to have an inhibitory effect on the enzyme monoamine oxidase (MAO), which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. In addition, it has been shown to interact with certain serotonin receptors, resulting in the release of serotonin and other neurotransmitters. Furthermore, it has been shown to have an anti-inflammatory effect, as well as an analgesic effect.

Advantages and Limitations for Lab Experiments

2-(1H-1,3-benzodiazol-1-yl)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it an ideal compound for drug synthesis and biochemical studies. Furthermore, it has a wide range of applications, making it a versatile compound for scientific research. However, it also has some limitations. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, it is not very stable, which can make it difficult to store for long periods of time.

Future Directions

There are several potential future directions for the use of 2-(1H-1,3-benzodiazol-1-yl)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide. One potential direction is to further investigate the biochemical and physiological effects of this compound. Additionally, this compound could be used in the development of new drugs or drug delivery systems. Furthermore, it could be used in the study of enzyme kinetics and the mechanism of action of drugs. Finally, it could be used in the development of new drug synthesis methods.

Synthesis Methods

2-(1H-1,3-benzodiazol-1-yl)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}acetamide can be synthesized in a two-step reaction. The first step involves the reaction of 1H-1,3-benzodiazole and 3-(furan-3-yl)pyrazin-2-ylmethylacetamide in the presence of an acid catalyst. This reaction results in the formation of a benzodiazole derivative. The second step involves the reaction of the benzodiazole derivative with acetic anhydride, which results in the formation of the desired compound.